Cas no 1882027-39-5 (2-4-({benzyl(methyl)carbamoylamino}methyl)-1H-1,2,3-triazol-1-ylacetic acid)

• Product Name: 2-4-({benzyl(methyl)carbamoylamino}methyl)-1H-1,2,3-triazol-1-ylacetic acid
• CAS No: 1882027-39-5
• MF: C₁₄H₁₇N₅O₃
• MW: 303.316482305527
• CID: 6364904
• PubChem ID: 145880926
• Update Time: 2025-10-28

2-4-({benzyl(methyl)carbamoylamino}methyl)-1H-1,2,3-triazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({benzyl(methyl)carbamoylamino}methyl)-1H-1,2,3-triazol-1-ylacetic acid
• 1882027-39-5
• EN300-12441698
• 2-[4-({[benzyl(methyl)carbamoyl]amino}methyl)-1H-1,2,3-triazol-1-yl]acetic acid
• Z1496251950

• Inchi： 1S/C14H17N5O3/c1-18(8-11-5-3-2-4-6-11)14(22)15-7-12-9-19(17-16-12)10-13(20)21/h2-6,9H,7-8,10H2,1H3,(H,15,22)(H,20,21)
• InChI Key： JEYAYOKPWIVITA-UHFFFAOYSA-N
• SMILES： O=C(NCC1=CN(CC(=O)O)N=N1)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.13313942g/mol
• Monoisotopic Mass: 303.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-4-({benzyl(methyl)carbamoylamino}methyl)-1H-1,2,3-triazol-1-ylacetic acid

Compound CAS No. 1882027-39-5: 2-[4-(Benzyl(methyl)carbamoylamino)methyl]-1H-1,2,3-triazol-1-ylacetic Acid

Compound CAS No. 1882027-39-5, also known as 2-[4-(Benzyl(methyl)carbamoylamino)methyl]-1H-1,2,3-triazol-1-ylacetic Acid, is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its unique structure, which includes a triazole ring and a benzyl(methyl)carbamoylamine group, making it a promising candidate for various applications.

The triazole ring in this compound is a key structural feature that contributes to its stability and bioavailability. Triazole derivatives are widely studied in medicinal chemistry due to their ability to enhance the pharmacokinetic properties of molecules. Recent studies have shown that triazole-containing compounds can exhibit potent anti-inflammatory and anticancer activities, making them valuable in drug discovery efforts.

The benzyl(methyl)carbamoylamine group attached to the triazole ring further enhances the compound's functional versatility. This group introduces additional hydrogen bonding capabilities and hydrophobic interactions, which are crucial for molecular recognition and binding in biological systems. Research has demonstrated that such groups can improve the selectivity of drug candidates towards specific targets, such as enzymes or receptors.

One of the most exciting aspects of this compound is its potential application in targeted drug delivery systems. The combination of the triazole ring and the benzyl(methyl)carbamoylamine group allows for precise targeting of diseased cells while minimizing off-target effects. This has been supported by recent preclinical studies that highlight the compound's ability to selectively bind to cancer cell membranes.

Moreover, Compound CAS No. 1882027-39-5 has shown promise in modulating cellular signaling pathways associated with chronic inflammatory diseases. By inhibiting key enzymes involved in inflammation, this compound could potentially serve as a novel therapeutic agent for conditions such as arthritis and inflammatory bowel disease.

Recent advancements in synthetic chemistry have also made it possible to produce this compound with high purity and efficiency. The development of scalable synthesis routes has further enhanced its potential for large-scale production, paving the way for its use in clinical trials.

In conclusion, Compound CAS No. 1882027-39-5 represents a cutting-edge advancement in organic chemistry with wide-ranging applications in medicine and biotechnology. Its unique structure and functional groups make it a versatile tool for addressing complex biological challenges, positioning it as a key player in future therapeutic developments.